N-(isoxazol-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

• IUPAC Name: N-(1,2-oxazol-4-yl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C12H10N2O4/c15-12(14-8-5-13-17-6-8)11-7-16-9-3-1-2-4-10(9)18-11/h1-6,11H,7H2,(H,14,15)
• InChI Key: MMMSTCSFAMPANO-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)C(=O)NC3=CON=C3
• Molecular Formula: C12H10N2O4
• Molecular Weight: 246.22 g/mol

Description

Isoxazole is a five-membered heterocyclic compound with one oxygen atom and one nitrogen atom at adjacent positions. It’s an important family of heterocycles due to its wide spectrum of biological activities and therapeutic potential.

Molecular Structure Analysis

The structure of isoxazole consists of a five-membered ring with one oxygen atom and one nitrogen atom at adjacent positions.

Chemical Reactions Analysis

The chemistry of isoxazoles has been an interesting field of study for decades. The substitution of various groups on the isoxazole ring imparts different activity.

Mechanism of Action

Target of Action

The compound N-(1,2-oxazol-4-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide, also known as N-(isoxazol-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide, primarily targets the Bile acid receptor . This receptor plays a crucial role in maintaining bile acid homeostasis, lipid metabolism, and energy expenditure.

Mode of Action

The compound acts as an agonist to the Bile acid receptor . By binding to this receptor, it triggers a series of biochemical reactions that lead to changes in the cell’s function and behavior.

Advantages and Limitations for Lab Experiments

N-(isoxazol-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. It has also been found to have low toxicity and high stability. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test its efficacy in specific diseases.

Future Directions

There are several future directions for research on N-(isoxazol-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide. One direction is to further investigate its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to elucidate its mechanism of action and identify its molecular targets. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for therapeutic use. Finally, more research is needed to investigate the potential side effects of this compound and its long-term safety.
In conclusion, this compound is a synthetic compound with potential therapeutic applications in various diseases. Its biochemical and physiological effects make it a promising candidate for further studies. However, more research is needed to fully understand its mechanism of action and identify its molecular targets.

Synthesis Methods

N-(isoxazol-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide can be synthesized through a multistep process involving the reaction of 2,3-dihydrobenzo[b][1,4]dioxine-2-carboxylic acid with isoxazole and subsequent reduction with lithium aluminum hydride. The final product is obtained by treating the resulting alcohol with isocyanate.

Scientific Research Applications

N-(isoxazol-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide has been shown to have potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells. In Alzheimer's and Parkinson's disease, this compound has been shown to have neuroprotective effects and improve cognitive function.